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Compound of Interest

Compound Name: mono-Benzyl malonate

Cat. No.: B149511 Get Quote

Mono-benzyl malonate (CAS No. 40204-26-0) is a dicarboxylic acid monoester that serves as

a critical building block in advanced organic synthesis.[1] Its unique structure, featuring a single

benzyl ester and a free carboxylic acid, makes it a versatile reagent for introducing a protected

malonate moiety. This functionality is particularly valuable in the pharmaceutical industry for

constructing complex molecular architectures. For instance, it has been utilized as a key

intermediate in the synthesis of constrained cyclic agonists for the cholecystokinin CCK-B

receptor and in the preparation of aspartate transcarbamoylase inhibitors.[1] Its application

extends to being a versatile chemical compound in material science and broader organic

synthesis.[2]

This guide provides an in-depth analysis of the commercial landscape for mono-benzyl
malonate, offering technical specifications, supplier comparisons, and practical handling

protocols to empower researchers in sourcing high-quality material for their discovery and

development pipelines.

Chemical and Physical Properties
A clear understanding of mono-benzyl malonate's properties is fundamental for its effective

use in experimental design.
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Property Value Source(s)

CAS Number 40204-26-0 [1][3]

Molecular Formula C₁₀H₁₀O₄ [1][4]

Molecular Weight 194.18 g/mol [1][4]

Appearance
White to off-white powder or

crystalline powder
[1]

Melting Point 47-51 °C (lit.) [1][3]

Purity (Typical) ≥95% [1][5]

Storage Temperature
2-8°C or Room Temperature,

Inert Atmosphere
[1][3]

InChI Key
CFLAHQSWDKNWPW-

UHFFFAOYSA-N
[1][3]

Commercial Sourcing and Supplier Analysis
The selection of a supplier for mono-benzyl malonate is a critical decision that can impact

experimental reproducibility and success. Key factors to consider include purity, consistency

between batches, available documentation (Certificate of Analysis, SDS), and packaging. The

compound is readily available from several major chemical suppliers.
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Supplier
Example Product
Number

Purity Offered Notes

Sigma-Aldrich (Merck) 460656 95%, 97%

A leading supplier for

the life science

industry, offering

solutions for research

and pharmaceutical

development.[3]

Provides

comprehensive

documentation like

CoA and SDS.[3]

ChemicalBook CB1273234 95%

An online platform that

aggregates data and

suppliers for chemical

products.[1] Lists

multiple potential

manufacturers and

suppliers.[1]

Amerigo Scientific CBB1121400 95%

Supplies organic

building blocks for

research purposes.[5]

Angene Chemical N/A N/A

Provides safety data

sheets and chemical

information.[4]

Smolecule N/A N/A

Positions the

compound for

applications in organic

synthesis and drug

development.[2]

Procurement Workflow for Researchers
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The process of selecting and procuring a chemical reagent like mono-benzyl malonate
requires careful consideration of both scientific and logistical factors. The following workflow is

recommended for research and development professionals.
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Phase 1: Planning & Justification

Phase 2: Supplier Evaluation

Phase 3: Procurement & Verification

Define Experimental Need
(Scale, Purity Requirement)

Literature Review
(Identify known impurity sensitivities)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, etc.)

Proceed to Sourcing

Request & Compare Quotes
(Price, Lead Time)

Scrutinize Technical Data
(CoA, Purity, Analytical Methods)

Place Purchase Order

Select Best Supplier

Incoming Quality Control
(Verify identity and purity in-house)

Release to Laboratory Use
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Route 1: From Meldrum's Acid Route 2: From Diethyl Malonate

Meldrum's Acid

Mono-benzyl Malonate
(Product)

Reflux

Benzyl Alcohol

Reflux

Potential Impurities:
- Unreacted Benzyl Alcohol

- Acetone (from Meldrum's acid decomp.)

Diethyl Malonate

Diethyl Benzylmalonate

Alkylation

Benzyl Chloride

Alkylation

Mono-benzyl Malonate
(Product)

Selective Hydrolysis

Potential Impurities:
- Dibenzyl Malonate

- Unreacted Diethyl Benzylmalonate
- Benzyl Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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